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Compound of Interest

Compound Name:
3-Hydroxypropane-1-sulfonyl

chloride

CAS No.: 84145-10-8

Cat. No.: B12504840

Get Quote

Executive Summary
3-Hydroxypropane-1-sulfonyl chloride (CAS: 84145-10-8) is a bifunctional organosulfur

reagent used primarily in medicinal chemistry and materials science. While chemically related

to the cyclic ester 1,3-propane sultone, its utility is distinct: whereas the sultone reacts with

nucleophiles to form ionic sulfonate salts (zwitterions), the sulfonyl chloride is required to form

stable, covalent sulfonamide bonds.

This distinction makes 3-Hydroxypropane-1-sulfonyl chloride a critical reagent for

introducing hydrophilic "tails" into drug candidates, synthesizing proteolysis-targeting chimera

(PROTAC) linkers, and creating surface-active agents where a non-ionic or pH-stable linkage is

required.
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Researchers must understand the dynamic relationship between the open-chain chloride and

the cyclic sultone.

The Reagent: 3-Hydroxypropane-1-sulfonyl chloride (

).

The Hazard: In the presence of base or heat, the free hydroxyl group can attack the sulfonyl

center, displacing chloride and cyclizing to form 1,3-propane sultone.

Implication: 1,3-propane sultone is a potent alkylating agent and known carcinogen.[1][2]

Protocols involving the chloride must be temperature-controlled (typically

to

) to prevent premature cyclization or polymerization.

Mechanistic Distinction
The choice between the chloride and the sultone dictates the final chemical structure.

Pathway A (Sultone): Ring opening by an amine yields a zwitterionic salt (ammonium

sulfonate).

Pathway B (Chloride): Substitution by an amine yields a sulfonamide (covalent bond).
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Figure 1: Divergent reactivity of the sulfonyl chloride vs. the sultone. The chloride is essential

for creating stable sulfonamide linkages.
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Primary Research Applications
A. Medicinal Chemistry: Solubilizing Linkers
In drug discovery, the 3-hydroxypropylsulfonyl moiety acts as a polar tail. Attaching this group

to a hydrophobic drug scaffold via a sulfonamide bond increases aqueous solubility without

introducing a permanent charge (unlike the sulfonate salt).

Utility: The terminal hydroxyl group remains available for further derivatization (e.g.,

glycosylation or phosphorylation) to create prodrugs.

Bioisosteres: The sulfonamide group (

) often serves as a bioisostere for amide bonds, offering improved metabolic stability against
proteases.

B. PROTACs and Bifunctional Linkers
The reagent is used to synthesize heterobifunctional linkers.

Step 1: The sulfonyl chloride reacts with an amine-bearing ligand (e.g., a cereblon binder).

Step 2: The terminal hydroxyl group is activated (e.g., tosylated or converted to an aldehyde)

to attach the target protein ligand. This creates a linker that is hydrophilic (preventing

aggregation) and chemically stable.

C. Surface Modification
Used to tether molecules to surfaces (e.g., amine-functionalized silica or gold nanoparticles).

The sulfonamide bond is robust across a wide pH range, unlike esters which may hydrolyze.

The exposed hydroxyl group renders the surface hydrophilic, reducing non-specific protein

adsorption (antifouling).

Experimental Protocols
Protocol 1: Synthesis of N-Substituted 3-
Hydroxypropanesulfonamide
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This protocol describes the coupling of the reagent with a primary amine to form a sulfonamide,

preventing cyclization to the sultone.

Reagents:

Target Amine (

equiv)

3-Hydroxypropane-1-sulfonyl chloride (

equiv)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (

equiv)

Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

). Dissolve the Target Amine and TEA in anhydrous DCM.

Cooling (Critical): Cool the reaction mixture to

using an ice/salt bath. Note: Low temperature is mandatory to suppress sultone formation.

Addition: Dissolve 3-Hydroxypropane-1-sulfonyl chloride in a minimal volume of DCM.

Add this solution dropwise to the amine mixture over 20 minutes.

Reaction: Stir at

for 1 hour, then allow to warm slowly to room temperature over 2 hours. Monitor by TLC or
LC-MS.

Workup: Quench with water. Wash the organic layer with

HCl (to remove excess amine/TEA) followed by brine. Dry over
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and concentrate.

Purification: The crude sulfonamide often requires flash column chromatography (typically

MeOH/DCM gradients) due to its polarity.

Protocol 2: In Situ Generation (Alternative)
If the isolated chloride is unavailable or degraded, it can be generated from 3-

hydroxypropanesulfonic acid sodium salt (or the sultone precursor) immediately before use.

Reflux sodium 3-hydroxypropanesulfonate with Thionyl Chloride (

) (excess) for 2 hours.

Caution: This generates the chlorinated analog (3-chloropropane-1-sulfonyl chloride) or the

hydroxyl-protected species depending on conditions.

For the specific hydroxy derivative, protection of the alcohol (e.g., as an acetate) is

recommended before chlorination, followed by deprotection after sulfonamide formation.

Quantitative Data & Specifications
Property Specification Relevance

CAS Number 84145-10-8
Unique identifier for

procurement.

Molecular Weight 158.60 g/mol Calculation of stoichiometry.

Physical State
Viscous liquid or low-melting

solid

Handling requires warming

slightly if frozen, but store cold.

Storage , Hygroscopic
Moisture triggers hydrolysis to

sulfonic acid.

Reactivity Electrophile (S)
Reacts with amines, thiols, and

alcohols.

Major Impurity 1,3-Propane Sultone
Carcinogenic byproduct of

cyclization.
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Synthesis Workflow Diagram
The following diagram illustrates the workflow for using this reagent to create a PROTAC linker,

highlighting the critical decision points.
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Reaction: + 3-Hydroxypropane-1-sulfonyl Cl
Base, DCM, -10°C

QC Check: LC-MS
(Confirm Sulfonamide Mass)

Success: Hydroxyl-Sulfonamide Isolated

Correct Mass

Failure: Sultone Formation
(Zwitterion Observed)

Incorrect Mass (-HCl)

Activation: Convert -OH to -OTs / -CHO

Final Coupling: Attach Protein Ligand

Click to download full resolution via product page

Figure 2: Experimental workflow for synthesizing bifunctional linkers using 3-hydroxypropane-
1-sulfonyl chloride.
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Corrosivity: As a sulfonyl chloride, it releases HCl upon contact with moisture/tissue. Causes

severe skin burns and eye damage.

Carcinogenicity: While the chloride itself is a corrosive electrophile, its degradation product

(1,3-propane sultone) is a Category 1B Carcinogen. All waste streams containing this

reagent must be treated with aqueous NaOH to hydrolyze any potential sultone residues

before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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